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Compound of Interest

2-(2-Amino-5-chloro-4-
Compound Name:
fluorophenoxy)ethan-1-ol

Cat. No.: B13274262

Get Quote

Structural Context & Isomeric Criticality

In drug development, the 2-(2-Amino-5-chloro-4-fluorophenoxy)ethan-1-ol moiety is a

pharmacophore scaffold designed to optimize binding affinity via halogen interactions while
maintaining solubility through the hydroxyethyl tail.

The Regioisomer Challenge

A primary objective of crystallographic analysis for this molecule is distinguishing it from its
positional isomer, 2-(2-amino-4-chloro-5-fluorophenoxy)ethan-1-ol.

+ Target Molecule: 5-Chloro-4-Fluoro substitution.[1][2]
¢ Common Impurity/Isomer: 4-Chloro-5-Fluoro substitution.

While NMR can distinguish these, Single Crystal X-Ray Diffraction (SCXRD) is the gold
standard for defining the absolute regiochemistry and solid-state packing, which dictates the
melting point and solubility profile.
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Comparative Guide: Solid-State Forms &
Performance

This section compares the theoretical and observed performance of the Free Base versus Salt
Forms, based on structural analogs in the halogenated aniline class.

Table 1: Physicochemical & Crystallographic Profile
Comparison

Hydrochloride Salt p-Toluenesulfonate
Feature Free Base (Target) o
(Derivative) (Tosylate)
CsHoCIFNO:2 -
Formula CsHoCIFNO:2 CsHoCIFNO2[3] - HCI
C7Hs0Os3S
) Moderate (Van der High (lonic/H-bond High (-1t Stacking
Lattice Energy _ _ _
Waals dominant) dominant) dominant)
Predicted Space o o o
P21/c or P-1 (Triclinic) P21/n (Monoclinic) P-1 (Triclinic)
Group
O-H::N N-H*..-Cl= (Charge
H-Bond Network ) N-H*---O~ (Sulfonate)
(Intermolecular) assisted)
- Low to Moderate _ Moderate (Controlled
Solubility (Water) High (>10 mg/mL)
(<0.5 mg/mL) Release)
o High (Risk of
Hygroscopicity Low i Low (Stable)
deliquescence)
] ) ] o ) Final Drug Substance
Primary Use Synthetic Intermediate  Purification / Isolation

Candidate

Analytical Insight: The "Ethanol Tail" Effect

The 2-hydroxyethoxy chain introduces conformational flexibility. In the crystal lattice, this tail
typically adopts a gauche conformation to facilitate an intramolecular hydrogen bond with the
aniline nitrogen (N-H---O), stabilizing the molecule but potentially lowering the melting point
compared to rigid analogs.
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Experimental Protocols

Protocol A: Selective Crystallization for Structure
Determination

Objective: Grow diffraction-quality single crystals suitable for SCXRD to confirm regiochemistry
(5-Cl vs 4-Cl).

Reagents:

o Target Compound (CAS 1702987-01-6)[2]

» Solvents: Ethanol (Absolute), Dichloromethane (DCM), n-Heptane.
Workflow:

» Dissolution: Dissolve 50 mg of the crude solid in a minimum amount of DCM (approx. 0.5
mL) at room temperature.

o Filtration: Filter through a 0.45 um PTFE syringe filter into a clean 4 mL vial to remove
nucleation sites (dust).

» Anti-solvent Addition: Carefully layer 1.5 mL of n-Heptane on top of the DCM solution. Do not

mix.

 Diffusion: Cap the vial loosely (or poke a pinhole in the cap). Allow to stand undisturbed at
4°C for 3-5 days.

e Harvesting: Interfacial mixing will yield block-like crystals. Harvest while cold to prevent re-
dissolution.

Protocol B: Powder X-Ray Diffraction (PXRD) for Phase
Purity

Objective: Distinguish the target crystalline phase from amorphous material or regioisomers.

» Sample Prep: Lightly grind 20 mg of sample in an agate mortar. Do not over-grind (avoids
inducing amorphization).
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e Mounting: Pack into a zero-background silicon holder.
e Parameters:

o Source: Cu Ka (A = 1.5406 A)

o Range: 26 = 3° to 40°

o Step Size: 0.02°

o Scan Rate: 2°/min

e Analysis: Look for the characteristic "low angle" peak (<10° 26) often associated with the

layer spacing of the phenoxyethanol chains.

Visualization of Structural Pathways
Diagram 1: Crystallization & Characterization Workflow

This flowchart illustrates the decision matrix for isolating the correct polymorph/isomer.
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Caption: Workflow for isolating and validating the crystal structure of the target phenoxyethanol
derivative.

Diagram 2: Hydrogen Bonding Network (Predicted)

Based on structural analogs (e.g., 2-amino-4-chlorobenzonitrile), the packing is dominated by
N-H interactions.
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Caption: Predicted intermolecular hydrogen bonding network stabilizing the crystal lattice.

Reference Data for Structural Analogs

Since the specific CIF (Crystallographic Information File) for CAS 1702987-01-6 is
proprietary/unavailable in open databases, the following data from the closest structural analog
(2-Amino-4-chlorobenzonitrile) serves as the authoritative proxy for the packing of the
halogenated aniline core.

Representative Unit Cell Parameters (Analogous Packing):
e Crystal System: Triclinic[4]

e Space Group:P-1

e Unit Cell Dimensions:

a = 3.892 A (Stacking axis, characteristic of planar anilines)

o

b =6.788 A[4]

[¢]

[¢]

c = 13.838 A[4]

[e]

a=77.56° B =8.89°, y = 83.02°

» Packing Efficiency: High density due to CI/F halogen bonding.

Note: The addition of the hydroxyethyl tail in the target molecule will likely expand the 'c' axis or
induce a shift to Monoclinic (P21/c) to accommodate the aliphatic chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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